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Compound of Interest

Compound Name: Ser-Val

Cat. No.: B1310948

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential safety protocols and logistical plans for
the dipeptide Ser-Val (Serine-Valine), ensuring a secure laboratory environment and the
integrity of your research. While its constituent amino acids, L-Serine and L-Valine, are
individually classified as non-hazardous, the dipeptide Ser-Val is associated with potential
irritation hazards.

Hazard Identification and Personal Protective Equipment
(PPE)

The primary hazards associated with Ser-Val, as identified by the Globally Harmonized System
(GHS), are skin irritation, serious eye irritation, and potential respiratory irritation.[1] Therefore,
a comprehensive approach to personal protection is crucial to minimize exposure and prevent
contamination.

The following table summarizes the required PPE for handling Ser-Val in both powder and
solution forms.
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PPE Category Item Specifications and Use
Required for protection against
dust particles and liquid

Eye and Face Protection Safety Goggles splashes. Must meet

appropriate national standards
(e.g., ANSI Z87.1 in the US).

Face Shield

Recommended in addition to
goggles when there is a
significant risk of splashing,
such as during the initial
reconstitution of the lyophilized
powder or when handling

larger quantities.

Body Protection

Laboratory Coat

A standard, buttoned lab coat
is the minimum requirement to
protect clothing and skin from

potential splashes and dust.

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves are
recommended for their
chemical resistance. Gloves
should be inspected before
use and changed immediately
after contact with the peptide
or if they show signs of

degradation.

Respiratory Protection

Respirator / Dust Mask

Recommended when weighing
or handling the lyophilized
powder to avoid the inhalation
of fine particles. A fit-tested
N95 respirator or equivalent is

appropriate.

General Attire

Long Pants & Closed-Toe
Shoes

Required minimum attire for

working in any laboratory
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where chemical materials are
handled.

Operational Plans: Handling and Experimental
Protocols

Proper handling procedures are critical to maintain the stability and integrity of Ser-Val while
ensuring personnel safety.

Experimental Workflow for Handling Ser-Val
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4 Preparation

Don Appropriate PPE

GGoggles, Lab Coat, GIovesD

y

Prepare Well-Ventilated Area
(Fume Hood for Powder)

Allow Vial to Reach
Room Temperature
Handling
Y
Weigh Lyophilized Powder
(Use Respirator)

:

(Reconstitute with Appropriate Solveng

- J

Mix Gently
(Vortex or Swirl)

(Use in Experiment)

.

Lyophilized Powder:
-20°C or colder, desiccate

)

Storage
y

Solution:
Aliguot and freeze at -20°C or -80°C
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Waste Segregation

Solid Waste Liquid Waste
(Gloves, Vials, Pipette Tips) (Unused Solutions, Rinsates)

Collection
Collect in Labeled Collect in Labeled
Hazardous Waste Container (Solid) Hazardous Waste Container (Liquid)
Final Disposal

Dispose via Institutional
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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